Cas no 590417-95-1 (6-Bromo-2-methyl-2H-indazole)

6-Bromo-2-methyl-2H-indazole is a brominated indazole derivative with a methyl substituent at the 2-position, serving as a versatile intermediate in organic synthesis and pharmaceutical research. Its bromine moiety enhances reactivity for further functionalization, making it valuable for cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination. The indazole core is a privileged scaffold in medicinal chemistry, often incorporated into bioactive molecules targeting kinases and other enzymes. This compound exhibits high purity and stability, ensuring reliable performance in synthetic applications. Its structural features make it particularly useful for developing novel therapeutic agents, especially in oncology and CNS drug discovery.
6-Bromo-2-methyl-2H-indazole structure
6-Bromo-2-methyl-2H-indazole structure
Product Name:6-Bromo-2-methyl-2H-indazole
CAS No:590417-95-1
MF:C8H7BrN2
MW:211.058580636978
MDL:MFCD09870048
CID:68447
PubChem ID:22558624
Update Time:2025-05-28

6-Bromo-2-methyl-2H-indazole Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-2-methyl-2H-indazole
    • 2H-Indazole, 6-bromo-2-methyl-
    • 6-bromo-2-methylindazole
    • 2-Methyl-6-Bromoindazole
    • PubChem20671
    • 6-bromo-2-methyl-indazole
    • 2H-Indazole,6-bromo-2-methyl-
    • BVYFYDANLZQCPV-UHFFFAOYSA-N
    • BCP26439
    • PB22304
    • RP04771
    • VI20060
    • TRA0005899
    • SY005918
    • BL000448
    • BC000468
    • A
    • MFCD09870048
    • 6-Bromo-2-methyl-1H-indazole, AldrichCPR
    • 590417-95-1
    • EN300-258259
    • AM20040794
    • AKOS005258415
    • SCHEMBL420104
    • J-518335
    • FS-2385
    • FT-0646360
    • MFCD0987048
    • CS-D0267
    • DTXSID70626438
    • A8321
    • DTXCID50577191
    • MDL: MFCD09870048
    • Inchi: 1S/C8H7BrN2/c1-11-5-6-2-3-7(9)4-8(6)10-11/h2-5H,1H3
    • InChI Key: BVYFYDANLZQCPV-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=CN(C)N=C2C=1

Computed Properties

  • Exact Mass: 209.97900
  • Monoisotopic Mass: 209.979
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 17.8

Experimental Properties

  • Density: 1.607
  • Boiling Point: 322.7℃ at 760 mmHg
  • Flash Point: 322.677 °C at 760 mmHg
  • Refractive Index: 1.663
  • PSA: 17.82000
  • LogP: 2.33580

6-Bromo-2-methyl-2H-indazole Security Information

6-Bromo-2-methyl-2H-indazole Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Bromo-2-methyl-2H-indazole Pricemore >>

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6-Bromo-2-methyl-2H-indazole Production Method

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